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Compound of Interest

Compound Name: Tert-butyl hypoiodite

CAS No.: 917-97-5

Cat. No.: B3058774

Get Quote

For researchers, scientists, and professionals in drug development, the introduction of an

iodine atom into a molecular scaffold is a critical step. Aryl and alkyl iodides are highly versatile

synthetic intermediates, prized for their reactivity in cross-coupling reactions, formation of λ³-

iodanes, and lithium-halogen exchange. However, the process of iodination is often more

challenging than its chlorination or bromination counterparts due to the lower electrophilicity of

molecular iodine and the instability of many iodinating agents.

This guide provides a comprehensive comparison of tert-butyl hypoiodite (t-BuOI), a potent

and highly reactive iodinating agent, against more conventional reagents such as molecular

iodine (I₂), N-iodosuccinimide (NIS), and iodine monochloride (ICl). While not commercially

available as an isolated compound, t-BuOI is generated in situ and offers unique reactivity

profiles that make it an indispensable tool for specific, often difficult, transformations. We will

delve into its performance across various applications, supported by experimental data and

mechanistic insights, to provide a clear framework for reagent selection in your synthetic

endeavors.
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The Profile of a Transient Reagent: Understanding
tert-Butyl Hypoiodite
tert-Butyl hypoiodite is a monovalent iodine reagent where the iodine atom is in a +1

oxidation state. Its high reactivity and instability necessitate its preparation immediately before

use within the reaction mixture.

In Situ Generation: Two Primary Pathways
The reactive species referred to as t-BuOI is typically generated via one of two common

methods. It is crucial to recognize that different preparative routes can yield species with

varying compositions and reactivities.

Reaction of a Base with Molecular Iodine: The most frequent method involves the reaction of

a strong base, such as potassium tert-butoxide (t-BuOK) or sodium tert-butoxide (NaOt-Bu),

with molecular iodine (I₂). This reaction is typically performed under strict anhydrous

conditions in a solvent like tetrahydrofuran (THF), which offers excellent solubility for the

reagents.

Reaction of tert-Butyl Hypochlorite with a Metal Iodide: An alternative route involves the

reaction of tert-butyl hypochlorite (t-BuOCl) with a
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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